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Compound of Interest

Compound Name: Catocene

cat. No.: B1518647

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Catocene, also known as 2,2'-Bis(ethylferrocenyl) propane. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance.

Catocene Identification and Hazard Profile

Catocene is an organometallic compound, specifically a bisferrocene derivative, used as an
efficient burning rate catalyst in composite solid propellants.[1][2][3][4][5] It is a brown-red
viscous liquid at room temperature.[2][3][5]

Primary Hazards:

Harmful if swallowed[6]

May cause an allergic skin reaction[6]

May cause damage to organs through prolonged or repeated exposure[7]

Very toxic to aquatic life with long-lasting effects[7]

Regulatory and Safety Information: Always consult the Safety Data Sheet (SDS) for Catocene
before handling or disposal.[8] The SDS provides comprehensive information on hazards,
personal protective equipment, and emergency procedures.
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Quantitative Data Summary

The following table summarizes the key physicochemical properties of Catocene.

Property Value

CAS Number 37206-42-1[1][4][5][8][9][10]
Molecular Formula C27H32Fe2[3][4][5][6][9]
Molecular Weight 468.25 g/mol [3][4][5][6][9]
Appearance Brown-red viscous liquid[2][3][5]
Purity >97.5%[2][4][5]

Iron (Fe) Content 23.3 - 24.3%[2][4][5]

Density (at 20°C) 1.2910 - 1.2960 g/cm3[2][3][5]
Viscosity (at 25°C) < 2.8 Pa-s[2][3][5]

Moisture Content < 0.08%][2][3][5]

Thermal Decomposition Approximately 180°C (exothermic)[3]

Personal Protective Equipment (PPE) Protocol

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[8]

» Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior
to use.[8]

» Body Protection: Wear fire/flame resistant and impervious clothing.[8]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1518647?utm_src=pdf-body
https://www.benchchem.com/product/b1518647
https://www.tanyunchem.com/Mobile/MProducts/22bisethylferroce.html
https://www.tanyunchem.com/Article/Catocene.html
https://www.chemicalbook.com/msds/catocene.pdf
https://www.biosynth.com/p/FC145868/37206-42-1-catocene
https://www.chemsrc.com/en/cas/37206-42-1_121725.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-properties-of-catocene-a-chemists-guide-da
https://www.tanyunchem.com/Mobile/MProducts/22bisethylferroce.html
https://www.tanyunchem.com/Article/Catocene.html
https://www.calpaclab.com/catocene-c27h32fe2-1-grams/cp-90028870-1g
https://www.biosynth.com/p/FC145868/37206-42-1-catocene
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-properties-of-catocene-a-chemists-guide-da
https://www.tanyunchem.com/Mobile/MProducts/22bisethylferroce.html
https://www.tanyunchem.com/Article/Catocene.html
https://www.calpaclab.com/catocene-c27h32fe2-1-grams/cp-90028870-1g
https://www.biosynth.com/p/FC145868/37206-42-1-catocene
https://www.warshel.com/catocene-cas-37206-42-1/
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-properties-of-catocene-a-chemists-guide-da
https://www.tanyunchem.com/Article/Catocene.html
https://www.warshel.com/catocene-cas-37206-42-1/
https://www.tanyunchem.com/Mobile/MProducts/22bisethylferroce.html
https://www.tanyunchem.com/Article/Catocene.html
https://www.warshel.com/catocene-cas-37206-42-1/
https://www.tanyunchem.com/Mobile/MProducts/22bisethylferroce.html
https://www.tanyunchem.com/Article/Catocene.html
https://www.warshel.com/catocene-cas-37206-42-1/
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-properties-of-catocene-a-chemists-guide-da
https://www.tanyunchem.com/Article/Catocene.html
https://www.warshel.com/catocene-cas-37206-42-1/
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-properties-of-catocene-a-chemists-guide-da
https://www.tanyunchem.com/Article/Catocene.html
https://www.warshel.com/catocene-cas-37206-42-1/
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-properties-of-catocene-a-chemists-guide-da
https://www.tanyunchem.com/Article/Catocene.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-properties-of-catocene-a-chemists-guide-da
https://www.chemicalbook.com/msds/catocene.pdf
https://www.chemicalbook.com/msds/catocene.pdf
https://www.chemicalbook.com/msds/catocene.pdf
https://www.chemicalbook.com/msds/catocene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The disposal of Catocene must be conducted in accordance with all applicable federal, state,
and local regulations. Discharge into sewers or the environment must be strictly avoided.[8]

Step 1: Waste Collection and Segregation

o Collect waste Catocene and any contaminated materials (e.g., absorbent pads, gloves,
weighing paper) in a designated, compatible, and properly labeled hazardous waste
container.

¢ Do not mix Catocene waste with other waste streams.[7] Keep it in a suitable, closed
container.[8]

o Ensure the exterior of the waste container is clean and free from contamination.[11]
Step 2: Container Labeling

o Label the waste container clearly with "Hazardous Waste" and the full chemical name:
"Catocene, 2,2'-Bis(ethylferrocenyl) propane".

« Include the approximate concentration and volume of the waste.

» Note the associated hazards (e.g., Toxic, Environmental Hazard).

Step 3: Storage of Waste

o Store the sealed waste container in a designated hazardous waste accumulation area.

e This area should be a dry, cool, and well-ventilated place, away from incompatible materials
and sources of ignition.[8]

o Store the container in a secondary containment bin to prevent the spread of material in case
of a leak.

Step 4: Scheduling Waste Disposal
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o Contact your institution's Environmental Health & Safety (EH&S) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide the waste contractor with the Safety Data Sheet (SDS) for Catocene.

e The primary method of disposal is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[8]

Step 5: Decontamination of Empty Containers
o Empty Catocene containers are also considered hazardous waste.

o Containers can be triple-rinsed with a suitable solvent (e.g., acetone, ethanol) to
decontaminate them. The rinsate must be collected as hazardous waste.

 Alternatively, the packaging can be punctured to render it unusable and then disposed of in a
sanitary landfill, or through controlled incineration if combustible.[8]

Emergency Procedures for Spills
In the event of a Catocene spill, follow these procedures:

o Evacuate and Secure the Area: Immediately evacuate personnel from the affected area and
restrict access. Keep people away from and upwind of the spill.[8]

o Ensure Ventilation: Provide adequate ventilation to the area.[8]

e Remove Ignition Sources: Eliminate all sources of ignition. Use spark-proof tools and
explosion-proof equipment.[8]

o Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[8]

o Absorb the Spill: For small spills, absorb the liquid with an inert material (e.g., vermiculite,
dry sand, or earth) and place it into a sealed, labeled hazardous waste container.

o Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent and then with
soap and water. Collect all cleaning materials as hazardous waste.
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o Seek Medical Attention if Exposed:

o

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[8]

[¢]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
soap and plenty of water.[8]

[¢]

Eye Contact: Rinse with pure water for at least 15 minutes.[8]

[¢]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[8]

Visual Workflow for Catocene Disposal

The following diagram illustrates the logical workflow for the proper disposal of Catocene
waste.

Step 2:
Collect Waste in
Designated Container

o Step 1:
2 g:m::dwasw Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

End: Disposal
Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Catocene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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